Cas no 817638-45-2 (1,10-Phenanthroline, 4,7-diphenyl-2,9-bis(trifluoromethyl)-)

1,10-Phenanthroline, 4,7-diphenyl-2,9-bis(trifluoromethyl)- structure
817638-45-2 structure
Product Name:1,10-Phenanthroline, 4,7-diphenyl-2,9-bis(trifluoromethyl)-
CAS No:817638-45-2
MF:C26H14F6N2
MW:468.393187046051
CID:703085
PubChem ID:59711276
Update Time:2025-04-19

1,10-Phenanthroline, 4,7-diphenyl-2,9-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,10-Phenanthroline, 4,7-diphenyl-2,9-bis(trifluoromethyl)-
    • 4,7-diphenyl-2,9-bis(trifluoromethyl)-1,10-phenanthroline
    • 817638-45-2
    • DTXSID20732715
    • UPJIKHOECFDKMK-UHFFFAOYSA-N
    • SCHEMBL12937161
    • Inchi: 1S/C26H14F6N2/c27-25(28,29)21-13-19(15-7-3-1-4-8-15)17-11-12-18-20(16-9-5-2-6-10-16)14-22(26(30,31)32)34-24(18)23(17)33-21/h1-14H
    • InChI Key: UPJIKHOECFDKMK-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C2C=CC=CC=2)=C2C=CC3=C(C4C=CC=CC=4)C=C(C(F)(F)F)N=C3C2=N1)(F)F

Computed Properties

  • Exact Mass: 468.10611743g/mol
  • Monoisotopic Mass: 468.10611743g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 2
  • Complexity: 624
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 25.8Ų
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